Cas no 1147558-17-5 (6-(Cyclopropylsulfonyl)-2-methylpyridin-3-amine)

• Product Name: 6-(Cyclopropylsulfonyl)-2-methylpyridin-3-amine
• CAS No: 1147558-17-5
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 2625012
• PubChem ID: 58414942
• Update Time: 2025-06-08

6-(Cyclopropylsulfonyl)-2-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(Cyclopropanesulfonyl)-2-methylpyridin-3-amine
• SCHEMBL2552895
• DB-129426
• 1147558-17-5
• AKOS015966865
• DTXSID80729222
• KWFSJYCTOCNOHR-UHFFFAOYSA-N
• 6-(cyclopropylsulfonyl)-2-methyl-3-pyridinamine
• 6-(CYCLOPROPYLSULFONYL)-2-METHYLPYRIDIN-3-AMINE
• 3-Pyridinamine, 6-(cyclopropylsulfonyl)-2-methyl-
• 6-(Cyclopropylsulfonyl)-2-methylpyridin-3-amine

• MDL： MFCD15475087
• Inchi： 1S/C9H12N2O2S/c1-6-8(10)4-5-9(11-6)14(12,13)7-2-3-7/h4-5,7H,2-3,10H2,1H3
• InChI Key： KWFSJYCTOCNOHR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)N=1)N)(C1CC1)(=O)=O

Computed Properties

• Exact Mass: 212.06194880Da
• Monoisotopic Mass: 212.06194880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 6-(Cyclopropylsulfonyl)-2-methylpyridin-3-amine

Introduction to 6-(Cyclopropylsulfonyl)-2-methylpyridin-3-amine (CAS No. 1147558-17-5)

6-(Cyclopropylsulfonyl)-2-methylpyridin-3-amine (CAS No. 1147558-17-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridine derivatives and features a unique cyclopropylsulfonyl substituent, which imparts distinct chemical and biological properties. The structural complexity and functional versatility of 6-(Cyclopropylsulfonyl)-2-methylpyridin-3-amine make it an intriguing candidate for various research and development activities.

The chemical structure of 6-(Cyclopropylsulfonyl)-2-methylpyridin-3-amine is characterized by a pyridine ring with a cyclopropylsulfonyl group at the 6-position and a methyl group at the 2-position. The cyclopropylsulfonyl moiety is particularly noteworthy as it can influence the compound's reactivity, solubility, and biological activity. Recent studies have highlighted the importance of such functional groups in modulating the pharmacological properties of small molecules, making 6-(Cyclopropylsulfonyl)-2-methylpyridin-3-amine a valuable tool in drug discovery.

In the context of medicinal chemistry, 6-(Cyclopropylsulfonyl)-2-methylpyridin-3-amine has been explored for its potential as a lead compound in the development of novel therapeutics. Research has shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have demonstrated that 6-(Cyclopropylsulfonyl)-2-methylpyridin-3-amine can act as an inhibitor of specific kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases.

One of the key areas where 6-(Cyclopropylsulfonyl)-2-methylpyridin-3-amine has shown significant promise is in oncology. Preclinical studies have indicated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells, suggesting its potential as an anticancer agent. The mechanism of action appears to involve modulation of cell cycle progression and induction of apoptosis, which are critical processes in cancer biology. These findings have sparked interest in further investigating 6-(Cyclopropylsulfonyl)-2-methylpyridin-3-amine as a potential therapeutic candidate for various types of cancer.

Beyond oncology, 6-(Cyclopropylsulfonyl)-2-methylpyridin-3-amine has also been studied for its anti-inflammatory properties. Inflammatory diseases such as arthritis and asthma are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has shown that 6-(Cyclopropylsulfonyl)-2-methylpyridin-3-amine can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 6-(Cyclopropylsulfonyl)-2-methylpyridin-3-amine have also been extensively studied to ensure its suitability for therapeutic use. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Additionally, toxicity studies have revealed that 6-(Cyclopropylsulfonyl)-2-methylpyridin-3-amine has a favorable safety profile, with no significant adverse effects observed at therapeutic doses.

In conclusion, 6-(Cyclopropylsulfonyl)-2-methylpyridin-3-amine (CAS No. 1147558-17-5) is a promising compound with diverse applications in medicinal chemistry and drug discovery. Its unique chemical structure and biological activity make it an attractive lead molecule for further development into novel therapeutics targeting cancer, inflammation, and other diseases. Ongoing research continues to uncover new insights into the mechanisms of action and potential clinical applications of this compound, underscoring its significance in the field of pharmaceutical sciences.